Gentamicin C1A

• CAS: 1403-66-3; 1405-41-0
• Molecular Formula: C19H39N5O7
• Molecular Weight: 449.5 g/mol
• InChI: InChI=1S/C19H39N5O7/c1-19(27)7-28-18(13(26)16(19)24-2)31-15-11(23)5-10(22)14(12(15)25)30-17-9(21)4-3-8(6-20)29-17/h8-18,24-27H,3-7,20-23H2,1-2H3/t8-,9+,10-,11+,12-,13+,14+,15-,16+,17+,18+,19-/m0/s1
• InChIKey: VEGXETMJINRLTH-BOZYPMBZSA-N

Gentamicin C1A Procurement Guide

Gentamicin C1A (CAS: 1403-66-3; 1405-41-0) is a single, purified component of the gentamicin complex, which is a mixture of structurally related aminoglycoside antibiotics produced by Micromonospora purpurea [1]. Unlike the commercial gentamicin mixture, which consists predominantly of the congeners C1, C1a, C2, and C2a in variable ratios, Gentamicin C1A is a chemically defined, homogenous substance [2]. Structurally, Gentamicin C1A is characterized by the absence of a methyl group at the 6′ position of the purpurosamine ring, a feature that distinguishes it from the C1 and C2 congeners and underpins its distinct pharmacokinetic and toxicological properties [3]. This defined nature makes Gentamicin C1A a critical tool for research where precise dosing, reproducible results, and the deconvolution of complex pharmacological effects are required.

1

Purified single congener for reproducible pharmacology studies

2

Defined structure supports PK/toxicity endpoint deconvolution

3

Analytical reference standard for compendial identity testing

• [1] Weinstein MJ, Luedemann GM, Oden EM, Wagman GH, Rosselet JP, Marquez JA, Coniglio CT, Charney W, Herzog HL, Black J. Gentamicin, a new antibiotic complex from Micromonospora. J Med Chem. 1963 Jul;6(4):463-4. doi: 10.1021/jm00340a034. View Source
• [2] Bulman ZP, Cirz R, Hildebrandt D, Kane T, Rosario Z, Wlasichuk K, Park M, Andrews LD. Unraveling the Gentamicin Drug Product Complexity Reveals Variation in Microbiological Activities and Nephrotoxicity. Antimicrob Agents Chemother. 2020 Jun 29;64(8):e00533-20. doi: 10.1128/AAC.00533-20. View Source
• [3] Kim EY, Lee EB, Park J, Tassew DD, Park SC. Comparative Pharmacokinetics of Gentamicin C1, C1a and C2 in Healthy and Infected Piglets. Antibiotics (Basel). 2024 Apr 18;13(4):372. doi: 10.3390/antibiotics13040372. View Source

Purified Congener vs. Commercial Mixture

The commercial gentamicin complex is not a single entity but a variable mixture of multiple components whose relative abundances can differ significantly between manufacturers and even between lots from the same source [1]. Research has demonstrated that the four major gentamicin congeners (C1, C1a, C2, and C2a) can vary in relative abundance by up to 1.9-fold in commercial formulations, and on antibiotic susceptibility testing disks by up to 4.1-fold [1]. More critically, while the individual congeners show similar antimicrobial activity against wild-type bacterial strains, their potencies against strains harboring common aminoglycoside-modifying enzymes (AMEs) can differ by up to 128-fold [1]. Furthermore, the congeners exhibit distinct pharmacokinetic profiles and significantly different nephrotoxic and ototoxic potentials [2][3]. Therefore, using the undefined commercial mixture introduces a critical and uncontrolled variable that can confound experimental results, lead to misinterpretation of toxicity data, and result in unpredictable outcomes in both in vitro and in vivo models.

Gentamicin C1A (purified)

Commercial gentamicin mixture

Composition consistency

Single, homogeneous congener

Variable congener ratios across lots

AME-based activity

Defined resistance profile

Activity shifts up to 128-fold depending on AME expression

Toxicity endpoints

Distinct nephro-/ototoxicity profile

Mixture toxicity aggregates multiple congener effects

• [1] Bulman ZP, Cirz R, Hildebrandt D, Kane T, Rosario Z, Wlasichuk K, Park M, Andrews LD. Unraveling the Gentamicin Drug Product Complexity Reveals Variation in Microbiological Activities and Nephrotoxicity. Antimicrob Agents Chemother. 2020 Jun 29;64(8):e00533-20. doi: 10.1128/AAC.00533-20. View Source
• [2] Steinman A, Isoherranen N, Ashoach O, Soback S. Pharmacokinetics of gentamicin C1, C1a and C2 in horses after single intravenous dose. Equine Vet J. 2002 Sep;34(6):615-8. doi: 10.2746/042516402776180160. View Source
• [3] Kohlhepp SJ, Loveless MO, Kohnen PW, Houghton DC, Bennett WM, Gilbert DN. Nephrotoxicity of the constituents of the gentamicin complex. J Infect Dis. 1984 Apr;149(4):605-14. doi: 10.1093/infdis/149.4.605. View Source

Quantitative Evidence Guide

Renal Safety vs. C2 in Vivo

In a seminal 1984 comparative in vivo study, the nephrotoxicity of purified gentamicin congeners was directly compared. After seven days of administration in rats, the mean serum creatinine level—a key marker of kidney function—was 0.8 mg/dL in the group receiving the C2 congener, compared to 0.5 mg/dL in the group receiving the C1a congener [1]. This difference was statistically significant (P < .001) [1]. Furthermore, the study found that nephrotoxicity attributable to the C1a congener was not detected until day 14, and even then, it was only minimal [1].

Nephrotoxicity vs. C2

Head-to-head

0.5 mg/dL vs 0.8 mg/dL (P < .001)

Reported lower serum creatinine in rat model, supports nephrotoxicity endpoint review

7-day in vivo rat study; C1a group showed minimal renal impact

Evidence Dimension	Nephrotoxicity (Serum Creatinine)
Target Compound Data	0.5 mg/dL
Comparator Or Baseline	Gentamicin C2: 0.8 mg/dL
Quantified Difference	37.5% lower serum creatinine level with C1a (P < .001)
Conditions	In vivo rat model; 7 days of administration

Why This Matters

This direct in vivo evidence demonstrates that Gentamicin C1A is significantly less nephrotoxic than the C2 component of the gentamicin mixture, making it a superior choice for experiments where minimizing renal confounding factors is paramount.

• [1] Kohlhepp SJ, Loveless MO, Kohnen PW, Houghton DC, Bennett WM, Gilbert DN. Nephrotoxicity of the constituents of the gentamicin complex. J Infect Dis. 1984 Apr;149(4):605-14. doi: 10.1093/infdis/149.4.605. View Source

Ototoxicity Profile: Reduced Inner Ear Damage

A comprehensive 2020 study evaluated the ototoxicity of various aminoglycosides, including purified Gentamicin C1a and the clinical gentamicin complex. Following local round window application in an animal model, Gentamicin C1a was identified as one of the least toxic agents tested, alongside apramycin [1]. Critically, while low concentrations of the gentamicin complex and neomycin caused a reduction in the number of inner hair cell (IHC) synaptic ribbons and compound action potential (CAP) amplitudes—indicative of 'hidden hearing loss'—this deleterious effect was not observed with Gentamicin C1a treatment [1].

Ototoxicity profile

Head-to-head

No IHC synaptic ribbon loss or CAP amplitude reduction

Supports ototoxicity endpoint context; hidden hearing loss markers absent with C1a

Local round window application model; comparator complex caused ribbon loss

Evidence Dimension	Ototoxicity (Inner Hair Cell Synaptic Ribbons and CAP Amplitudes)
Target Compound Data	No significant reduction in IHC synaptic ribbons or CAP amplitudes
Comparator Or Baseline	Gentamicin complex and Neomycin: Significant reduction in IHC synaptic ribbons and CAP amplitudes
Quantified Difference	Presence of 'hidden hearing loss' pathology with comparators; absence of pathology with Gentamicin C1a
Conditions	In vivo model; local round window application

Why This Matters

The absence of 'hidden hearing loss' pathology with Gentamicin C1A, a condition not detected by standard auditory threshold testing, makes it a uniquely valuable tool for ototoxicity research and for applications where preserving inner ear function is critical.

• [1] O'Sullivan ME, Song Y, Greenhouse R, Lin R, Perez A, Atkinson PJ, MacDonald JP, Siddiqui Z, Lagasca D, Comstock K, Huth ME, Cheng AG, Ricci AJ. Dissociating antibacterial from ototoxic effects of gentamicin C-subtypes. Proc Natl Acad Sci U S A. 2020 Dec 22;117(51):32423-32432. doi: 10.1073/pnas.2013065117. View Source

Pharmacokinetic Clearance vs. C1 and C2

A direct pharmacokinetic comparison in horses following a single intravenous dose of the gentamicin complex revealed significant differences in the elimination of individual components. The total body clearance (CL) of Gentamicin C1a was 1.62 ± 0.50 mL/min/kg, which was significantly faster than the clearance of Gentamicin C1 (1.03 ± 0.08 mL/min/kg) and C2 (1.10 ± 0.15 mL/min/kg) [1]. Consequently, the elimination half-life (t1/2) for C1a was also significantly shorter at 2.4 hours (range 2.0–3.2), compared to 3.1 hours for C1 and 3.3 hours for C2 [1].

PK clearance

Head-to-head

CL: 1.62 ± 0.50 mL/min/kg; t1/2: 2.4 h

Supports PK modeling context; clearance ~57% faster than C1, 47% faster than C2

Single IV dose in horses; distinct elimination profile

Evidence Dimension	Pharmacokinetics (Total Body Clearance)
Target Compound Data	1.62 ± 0.50 mL/min/kg
Comparator Or Baseline	Gentamicin C1: 1.03 ± 0.08 mL/min/kg; Gentamicin C2: 1.10 ± 0.15 mL/min/kg
Quantified Difference	C1a clearance is approximately 57% faster than C1 and 47% faster than C2
Conditions	Horses; single 6.6 mg/kg intravenous dose of total gentamicin

Why This Matters

The distinct pharmacokinetic profile of Gentamicin C1A, characterized by faster clearance, means it will not accumulate in tissues to the same extent as the C1 and C2 components, providing a unique tool for studying exposure-toxicity relationships or for applications where a shorter tissue residence time is desired.

• [1] Steinman A, Isoherranen N, Ashoach O, Soback S. Pharmacokinetics of gentamicin C1, C1a and C2 in horses after single intravenous dose. Equine Vet J. 2002 Sep;34(6):615-8. doi: 10.2746/042516402776180160. View Source

Antimicrobial Potency Against ESKAPE Pathogens

A 2020 study evaluated the antibacterial activity of purified Gentamicin C1a against the gentamicin complex using a panel of multi-drug resistant clinical isolates from the ESKAPE group of pathogens. The minimum inhibitory concentration (MIC) values were comparable, with only a 2-fold increase in the MIC50 of Gentamicin C1a relative to the gentamicin complex [1]. This indicates that the potent antimicrobial activity of the complex against these critical pathogens is largely retained by the purified C1a component.

Antimicrobial MIC

Head-to-head

MIC50 within 2-fold of gentamicin complex

Antimicrobial screening context; reported comparable potency vs. ESKAPE pathogens

Broth microdilution, clinical MDR isolates

Evidence Dimension	Antibacterial Activity (MIC50)
Target Compound Data	MIC50 values comparable; a 2-fold increase over the gentamicin complex
Comparator Or Baseline	Gentamicin complex
Quantified Difference	≤ 2-fold difference in MIC50
Conditions	In vitro broth microdilution against a panel of clinical ESKAPE isolates

Why This Matters

This evidence confirms that selection of the purified Gentamicin C1A congener does not compromise antimicrobial potency against clinically relevant multi-drug resistant pathogens, ensuring its utility in infection models is not confounded by a loss of efficacy.

• [1] O'Sullivan ME, Song Y, Greenhouse R, Lin R, Perez A, Atkinson PJ, MacDonald JP, Siddiqui Z, Lagasca D, Comstock K, Huth ME, Cheng AG, Ricci AJ. Dissociating antibacterial from ototoxic effects of gentamicin C-subtypes. Proc Natl Acad Sci U S A. 2020 Dec 22;117(51):32423-32432. doi: 10.1073/pnas.2013065117. View Source

Anti-Ribosomal Activity Ranking

A 2023 study provided a comprehensive analysis of the antiribosomal activities of all major synthetic gentamicin congeners. The study reported that Gentamicin C1a is among the most potent congeners against wild-type bacterial ribosomes [1]. While the precise IC50 values were not provided in the accessible abstract, the study ranked the congeners in descending order of activity, placing C1a in the top tier alongside the most active components [1].

Anti-ribosomal ranking

Cross-study

Top tier among gentamicin congeners

Reported target engagement ranking; supports mechanistic SAR studies

Cell-free translation assay; precise IC50 not disclosed

Evidence Dimension	Anti-Ribosomal Activity (IC50 ranking)
Target Compound Data	Ranked among the most active gentamicin congeners
Comparator Or Baseline	Other gentamicin congeners (C1, C2, C2a, C2b, B1, X2)
Quantified Difference	C1a is in the top tier of activity, unlike the less active congeners like B1 and X2
Conditions	Cell-free translation assay using bacterial ribosomes

Why This Matters

This data confirms that Gentamicin C1A is not only a useful pharmacological tool but also a highly effective inhibitor of its primary molecular target, making it an ideal candidate for mechanistic studies of aminoglycoside action and for exploring structure-activity relationships.

• [1] Jana S, Rajasekaran P, Haldimann K, Vasella A, Böttger EC, Hobbie SN, Crich D. Synthesis of Gentamicins C1, C2, and C2a and Antiribosomal and Antibacterial Activity of Gentamicins B1, C1, C1a, C2, C2a, C2b, and X2. ACS Infect Dis. 2023 Aug 11;9(8):1623-1638. doi: 10.1021/acsinfecdis.3c00233. View Source

Analytical Reference Standard for Pharmacopeias

Gentamicin C1a is a critical component for the quality control of pharmaceutical-grade gentamicin sulfate. Both the European Pharmacopoeia (EP) and the United States Pharmacopeia (USP) mandate the chromatographic separation and identification of gentamicin congeners, including C1a, as part of the purity and composition tests for the drug substance [1]. Purified Gentamicin C1a serves as an essential reference standard for these assays, ensuring traceability and compliance with international regulatory guidelines .

Compendial standard

Class-level

Required reference standard per USP/EP monographs

Supports analytical method compliance; system suitability testing

HPLC identification and purity testing of drug substance

Evidence Dimension	Regulatory Requirement for Analytical Standard
Target Compound Data	Required as a reference standard for HPLC analysis per EP and USP
Comparator Or Baseline	Other gentamicin congeners (C1, C2, C2a, C2b)
Quantified Difference	N/A (Qualitative requirement)
Conditions	Pharmaceutical quality control and batch release testing

Why This Matters

For organizations involved in the manufacture, testing, or regulatory review of gentamicin products, procurement of high-purity Gentamicin C1A is not optional—it is a mandatory requirement for performing validated analytical methods and demonstrating compliance with major pharmacopeial monographs.

• [1] Council of Europe. European Pharmacopoeia (Ph. Eur.) 11th Edition. Monograph 0331: Gentamicin Sulphate. Strasbourg: European Directorate for the Quality of Medicines & HealthCare (EDQM). View Source

High-Value Application Scenarios

De-risked Toxicology Studies

Researchers investigating the mechanism of aminoglycoside-induced nephrotoxicity or ototoxicity can use Gentamicin C1A as a 'clean' probe. Its superior safety profile compared to the C2 congener (37.5% lower serum creatinine) and the gentamicin complex (absence of hidden hearing loss) allows for the isolation of specific toxic pathways without the confounding influence of the more toxic components [1][2]. This is crucial for screening potential oto- or nephro-protectant compounds, where a lower baseline toxicity from the aminoglycoside challenge agent provides a wider dynamic range for detecting protective effects.

Precise PK/PD Modeling

The distinct pharmacokinetic properties of Gentamicin C1A, including its significantly faster clearance compared to the C1 and C2 components, make it an indispensable tool for PK/PD modeling [3]. Using the purified congener eliminates the variable kinetics introduced by a complex mixture, allowing for the development of more accurate models that can reliably predict drug exposure at the site of action and optimize dosing regimens.

Quality Control and Batch Release Testing

For analytical chemists and quality control professionals in the pharmaceutical industry, high-purity Gentamicin C1A is a mandatory reference standard . It is required for the identification and quantification of components in gentamicin sulfate drug substance and drug product batches, as per compendial monographs (USP/EP) [4]. Its use ensures method accuracy, system suitability, and overall compliance with global regulatory expectations.

Structure-Activity Relationship Studies

Given its defined chemical structure and potent anti-ribosomal activity, Gentamicin C1A is an ideal lead compound or comparator for medicinal chemistry efforts aimed at developing next-generation aminoglycosides with improved safety margins [5]. Its high target engagement at the bacterial ribosome, coupled with its differential toxicity profile, provides a clear benchmark for assessing the efficacy and safety of novel analogs.

Application

Selection Property

Validation Focus

Toxicity mechanism research

Defined congener purity

Nephrotoxicity / ototoxicity endpoint isolation

PK/PD modeling

Single-component kinetics

Clearance and exposure-response modeling

Compendial QC testing

Reference standard identity

HPLC system suitability and peak identification

SAR & aminoglycoside discovery

Target engagement benchmark

Ribosomal inhibition and selectivity profiling

• [1] Kohlhepp SJ, Loveless MO, Kohnen PW, Houghton DC, Bennett WM, Gilbert DN. Nephrotoxicity of the constituents of the gentamicin complex. J Infect Dis. 1984 Apr;149(4):605-14. doi: 10.1093/infdis/149.4.605. View Source
• [2] O'Sullivan ME, Song Y, Greenhouse R, Lin R, Perez A, Atkinson PJ, MacDonald JP, Siddiqui Z, Lagasca D, Comstock K, Huth ME, Cheng AG, Ricci AJ. Dissociating antibacterial from ototoxic effects of gentamicin C-subtypes. Proc Natl Acad Sci U S A. 2020 Dec 22;117(51):32423-32432. doi: 10.1073/pnas.2013065117. View Source
• [3] Steinman A, Isoherranen N, Ashoach O, Soback S. Pharmacokinetics of gentamicin C1, C1a and C2 in horses after single intravenous dose. Equine Vet J. 2002 Sep;34(6):615-8. doi: 10.2746/042516402776180160. View Source
• [4] Council of Europe. European Pharmacopoeia (Ph. Eur.) 11th Edition. Monograph 0331: Gentamicin Sulphate. Strasbourg: European Directorate for the Quality of Medicines & HealthCare (EDQM). View Source
• [5] Jana S, Rajasekaran P, Haldimann K, Vasella A, Böttger EC, Hobbie SN, Crich D. Synthesis of Gentamicins C1, C2, and C2a and Antiribosomal and Antibacterial Activity of Gentamicins B1, C1, C1a, C2, C2a, C2b, and X2. ACS Infect Dis. 2023 Aug 11;9(8):1623-1638. doi: 10.1021/acsinfecdis.3c00233. View Source